![molecular formula C16H21NO3 B1466312 3-[1-(4-Methylbenzoyl)piperidin-4-yl]propanoic acid CAS No. 1267266-94-3](/img/structure/B1466312.png)
3-[1-(4-Methylbenzoyl)piperidin-4-yl]propanoic acid
Overview
Description
“3-[1-(4-Methylbenzoyl)piperidin-4-yl]propanoic acid” is a chemical compound with the molecular formula C16H21NO3 . It has a molecular weight of 275.35 g/mol . The compound is characterized by the presence of a piperidine ring, which is a common structural element in many pharmaceuticals .
Molecular Structure Analysis
The molecular structure of “3-[1-(4-Methylbenzoyl)piperidin-4-yl]propanoic acid” includes a piperidine ring, a propanoic acid group, and a 4-methylbenzoyl group . The piperidine ring is a six-membered ring with one nitrogen atom and five carbon atoms .Chemical Reactions Analysis
While specific chemical reactions involving “3-[1-(4-Methylbenzoyl)piperidin-4-yl]propanoic acid” are not detailed in the available literature, piperidine derivatives are known to participate in a variety of chemical reactions. These include intra- and intermolecular reactions leading to the formation of various substituted piperidines .Scientific Research Applications
Neurochemistry
Given its structural similarity to compounds that interact with neural receptors, this molecule could be used in neurochemistry to study receptor binding and function, potentially leading to insights into neurological disorders and their treatment.
Each of these fields leverages the unique chemical structure of 3-[1-(4-Methylbenzoyl)piperidin-4-yl]propanoic acid for different applications, reflecting the compound’s versatility in scientific research .
Future Directions
The future directions for research on “3-[1-(4-Methylbenzoyl)piperidin-4-yl]propanoic acid” and similar compounds likely involve further exploration of their synthesis, chemical reactions, and biological activities. Given the importance of piperidine derivatives in the pharmaceutical industry, continued research in this area is expected .
properties
IUPAC Name |
3-[1-(4-methylbenzoyl)piperidin-4-yl]propanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21NO3/c1-12-2-5-14(6-3-12)16(20)17-10-8-13(9-11-17)4-7-15(18)19/h2-3,5-6,13H,4,7-11H2,1H3,(H,18,19) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WQMRGGUAJQZGIX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)N2CCC(CC2)CCC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.34 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[1-(4-Methylbenzoyl)piperidin-4-yl]propanoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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